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Compound of Interest

Compound Name: Trichloroethylene

Cat. No.: B050587

For researchers, scientists, and professionals in drug development, the accuracy and reliability
of analytical measurements are paramount. When quantifying trichloroethylene (TCE), a
compound of significant industrial and toxicological interest, the use of high-quality certified
reference materials (CRMs) is fundamental. This guide provides a comprehensive comparison
of TCE reference materials, their certification process, and their application in common
analytical workflows, alongside an evaluation of alternatives.

Understanding the Certification of Trichloroethylene
Reference Materials

Certified Reference Materials are indispensable tools in analytical chemistry, serving as a
benchmark for quality control, method validation, and instrument calibration.[1] The certification
of a TCE reference material is a rigorous process governed by international standards to
ensure its metrological traceability and accuracy.

These reference materials are produced under stringent manufacturing procedures, and their
certification provides evidence of metrological traceability and a statement of measurement
uncertainty, which distinguishes them from standard laboratory reagents.[1] Key international
standards involved in the production and certification of CRMs include ISO 17034 and ISO/IEC
17025.[2] The certification process ensures that the material is homogeneous and stable with
respect to its specified properties.[1]
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The process generally involves:

e Gravimetric Measurement: The CRM is typically produced by gravimetric measurement,
dissolving a high-purity TCE starting material in a suitable solvent like methanol.[3][4]

» Purity Analysis: The purity of the starting material is meticulously checked using appropriate
analytical instruments.[4]

e Traceability and Uncertainty: The metrological traceability is ensured through an unbroken
chain of calibrations, with results traceable to the International System of Units (SI).[4] The
expanded uncertainty of the certified value is calculated in accordance with standards like
EA 4/02, incorporating uncertainties from the raw material purity, mass, and volume
measurements.[4]

 Verification: The final certified value is often verified by an analytical technique such as Gas
Chromatography with a Flame lonization Detector (GC-FID).[3]

Below is a diagram illustrating the typical workflow for the certification of a trichloroethylene
reference material.
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Caption: Diagram 1: Certification Workflow for Trichloroethylene CRM.
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Comparison of Commercially Available
Trichloroethylene CRMs

Several suppliers offer TCE CRMs, often dissolved in a methanol matrix. These are suitable for
a variety of analytical applications, including pharmaceutical release testing, method
development, and environmental monitoring.[3] The table below summarizes key specifications
of representative TCE CRMs.
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Product Attribute

Example Product 1

Example Product 2

Example Product 3

Trichloroethylene

CRM of

Trichloroethylene

Product Name Pharmaceutical Trichloroethylene in Certified Reference
Secondary Standard Methanol Material
Supplier Sigma-Aldrich NIM (via supplier) AccuStandard
CAS Number 79-01-6 79-01-6 79-01-6[5]
) ) ) 1000 pg/mL in
Matrix/Format Neat or in solution[2] Methanol[3]

Methanol[5]

Certified Value

Varies by lot

1.03 mg/mL[3]

1000 pg/mL[5]

Relative Expanded
Uncertainty (k=2)

Lot-specific

3%[3]

Not specified

National technique

Certification ISO 17034, ISO/IEC o ]

criterion on primary ISO 17034 Class[5]
Standards 17025

CRM[3]

Metrological

N Traceable to USP and ] -
Traceability ] community Not specified
EP primary standards
standards[3]

Pharmaceutical QC,

Environmental

monitoring, method

Analytical Reference

Intended Use method development, assessment, )
Lo ) Material
calibration instrument
calibration[3]
y Cool and dark .
Storage Conditions 2-30°C[2] Ambient (>5 °C)[5]

condition[3]

Experimental Protocol for TCE Analysis Using a
Certified Reference Material

The quantification of TCE in a sample is commonly performed using Gas Chromatography

(GC). The following is a generalized protocol for the analysis of TCE using a CRM for

calibration.
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Objective: To quantify the concentration of trichloroethylene in a sample using an external
standard calibration method with a certified reference material.

Materials and Equipment:

Trichloroethylene Certified Reference Material (e.g., 1000 pg/mL in Methanol)

» High-purity methanol (or appropriate solvent)

o Volumetric flasks (Class A)

» Micropipettes

e Gas Chromatograph with a Flame lonization Detector (GC-FID) or Mass Spectrometer (GC-
MS)

e Appropriate GC column (e.g., non-polar or mid-polar capillary column)

e Sample containing unknown concentration of TCE

Procedure:

» Preparation of Calibration Standards:

o Allow the TCE CRM ampoule to equilibrate to room temperature (20+3 °C) and mix well by
shaking before opening.[3]

o Prepare a series of calibration standards by accurately diluting the CRM with high-purity
methanol in volumetric flasks. A typical concentration range might be 0.1 pg/mL to 10
pg/mL.

o The concentration of the diluted standard is calculated by multiplying the certified value of
the CRM by the volume of CRM used and dividing by the final volume of the flask.[4]

e Sample Preparation:

o Prepare the unknown sample by diluting it with the same solvent used for the calibration
standards to ensure the expected TCE concentration falls within the calibration range.
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e GC Instrument Setup (Example Conditions):

o

Injector: Split/splitless, 250°C

[¢]

Carrier Gas: Helium or Nitrogen

[e]

Oven Program: Initial temperature 40°C, hold for 2 minutes, ramp at 10°C/min to 200°C,
hold for 5 minutes.

[¢]

Detector (FID): 250°C
e Analysis:
o Inject a fixed volume (e.g., 1 pL) of each calibration standard into the GC system.
o Record the peak area for the TCE peak in each chromatogram.
o Inject the prepared unknown sample and record the peak area.
o Data Analysis:
o Plot a calibration curve of peak area versus concentration for the calibration standards.

o Perform a linear regression analysis to determine the equation of the line (y = mx + ¢) and
the correlation coefficient (R?).

o Use the peak area of the unknown sample and the calibration equation to calculate the
concentration of TCE in the sample.

The following diagram illustrates the general workflow for this analytical process.
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Caption: Diagram 2: Experimental Workflow for TCE Analysis.
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Trichloroethylene's Carcinogenic Pathway

For researchers in toxicology and drug development, understanding the metabolic pathway of
TCE is crucial due to its classification as a known human carcinogen.[6] The International
Agency for Research on Cancer (IARC) classifies trichloroethylene in Group 1, carcinogenic
to humans, with sufficient evidence for kidney cancer and positive associations with non-
Hodgkin lymphoma and liver cancer.[6][7] Its toxicity is linked to its complex metabolism, which
produces several reactive metabolites.

The primary metabolic pathways are:

o Cytochrome P450 (CYP) Oxidation: This is the main pathway, leading to the formation of an
unstable intermediate, TCE-epoxide, which rearranges to form chloral hydrate. Chloral
hydrate is further metabolized to trichloroacetic acid (TCA) and trichloroethanol (TCEt).

o Glutathione (GSH) Conjugation: A smaller fraction of TCE is conjugated with glutathione,
primarily in the liver and kidneys. This leads to the formation of S-(1,2-dichlorovinyl)-L-
cysteine (DCVC). DCVC is a potent nephrotoxin and is believed to be a key metabolite in
TCE-induced kidney cancer.

The diagram below outlines this metabolic activation pathway.
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Caption: Diagram 3: Metabolic Pathway of Trichloroethylene.

Alternatives to Trichloroethylene

While this guide focuses on TCE reference materials, it's important to note the significant global
trend to replace TCE in industrial applications, primarily as a degreasing solvent, due to its
health risks.[8][9] For researchers seeking to understand the landscape of TCE, awareness of
these alternatives is valuable. These are not typically "reference material” alternatives but
rather functional substitutes for TCE in its solvent applications.

Alternatives are often proprietary blends of fluorinated or brominated solvents, or aqueous
cleaning solutions.[10][11] The choice of a substitute depends on the specific application, the
material being cleaned, and the type of contamination.[8]
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The table below compares some key properties of TCE and its common solvent alternatives.

HFO-based
. Solvents (e.g.,
Trichloroethylen  n-Propyl Perchloroethyle
Property . Opteon™
e (TCE) Bromide (nPB) ne (PERC)
SF80, NEXT-
HD Pro)
] ) Chlorinated Brominated Chlorinated ]
Chemical Family Hydrofluoroolefin
Hydrocarbon Hydrocarbon Hydrocarbon
- . 47 - 60 (Typical
Boiling Point (°C)  87[12] ~71 ~121
range)
) 94 - 103 (e.g.,
Kauri-Butanol ]
133[12] ~125 ~90 NEXT-HD Pro is
(Kb) Value
94[9])
Global Warming 1 . 1 Ultra-low (<1 to
Potential (GWP) ~2.5)[8]
Hazardous Air Yes (in some
Yes o Yes No[9]
Pollutant (HAP) jurisdictions)
Known Human
Carcinogen Possible Human Probable Human  Generally

Carcinogenicity

(IARC Group 1) Carcinogen Carcinogen considered safer
[61[7]
Vapor ] Precision
) ) Vapor Dry Cleaning, )
Primary Use Degreasing, ] ] Cleaning,
Degreasing Degreasing i
Solvent Degreasing

Modern alternatives like HFO-based solvents are designed to offer strong cleaning

performance (high Kb value) while having significantly better environmental and safety profiles,

such as ultra-low GWP and no HAP classification.[8][9]

In conclusion, for analytical purposes, the use of a properly certified trichloroethylene

reference material is non-negotiable for ensuring data quality and traceability. The selection of

a specific CRM should be based on the required concentration, matrix, and the uncertainty
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levels appropriate for the application. While functional alternatives to TCE exist for industrial
solvent use, these are not substitutes for certified reference materials in a research or quality
control setting. Understanding the certification process, proper experimental use, and the
toxicological context of TCE provides a comprehensive foundation for scientists working with
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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